Cas no 32551-27-2 (Isothiazole, 4,5-diphenyl-)

• Product Name: Isothiazole, 4,5-diphenyl-
• CAS No: 32551-27-2
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 1451871
• Update Time: 2024-08-23

Isothiazole, 4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4,5-diphenyl-

• Inchi： 1S/C15H11NS/c1-3-7-12(8-4-1)14-11-16-17-15(14)13-9-5-2-6-10-13/h1-11H
• InChI Key： JYYHVOGNPMOPIW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 237.06133

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Melting Point: 101 °C
• Boiling Point: 283.8±38.0 °C(Predicted)
• PSA: 12.89
• pka: 3.71±0.30(Predicted)